Cas no 2877636-49-0 (4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]morpholine)

• Product Name: 4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]morpholine
• CAS No: 2877636-49-0
• MF: C₁₄H₂₀N₄O₂S
• MW: 308.399201393127
• CID: 5329037
• PubChem ID: 165434957
• Update Time: 2025-11-06

4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]morpholine
• AKOS040865958
• F6752-6914
• 2877636-49-0
• [1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-3-pyrrolidinyl]-4-morpholinylmethanone

• Inchi： 1S/C14H20N4O2S/c19-13(17-5-7-20-8-6-17)11-3-4-18(9-11)14-15-12(16-21-14)10-1-2-10/h10-11H,1-9H2
• InChI Key： OYYCYOZZEDNTEI-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2SN=C(C3CC3)N=2)C1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 308.13069707g/mol
• Monoisotopic Mass: 308.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.4±60.0 °C(Predicted)
• pka: 4.89±0.43(Predicted)

Additional information on 4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]morpholine

Professional Introduction to Compound with CAS No. 2877636-49-0 and Product Name: 4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]morpholine

Compound with the CAS number 2877636-49-0 and the product name 4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyrrolidine ring, a morpholine moiety, and a cyclopropyl substituent, which collectively contribute to its unique chemical properties and biological interactions.

The pyrrolidine component is a five-membered nitrogen-containing heterocycle that is frequently encountered in biologically active molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. The morpholine ring, another nitrogen-containing heterocycle, is known for its stability and ability to form hydrogen bonds, which enhances the compound's solubility and bioavailability. Additionally, the cyclopropyl group introduces rigidity to the molecular structure, which can influence binding affinity and selectivity.

The core of the molecule is the 1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl moiety. The thiadiazole ring is a sulfur-containing heterocycle that has been extensively studied for its pharmacological properties. Thiadiazole derivatives are known for their antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The specific arrangement of atoms in this moiety, including the sulfur atoms at positions 1 and 2 of the thiadiazole ring, contributes to its reactivity and interaction with biological targets. The carbonyl group in the pyrrolidine ring further enhances the compound's potential for further functionalization and biological activity.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug discovery. The combination of different heterocycles in a single molecule can lead to synergistic effects, improving overall efficacy and reducing side effects. For instance, studies have shown that compounds incorporating both pyrrolidine and morpholine moieties exhibit enhanced binding affinity to certain protein targets compared to individual moieties alone. This synergistic effect is particularly relevant in the development of drugs targeting neurological disorders, where precise interaction with specific protein receptors is crucial.

The cyclopropyl group in this compound adds an additional layer of complexity to its biological activity. Cyclopropyl-substituted molecules are known to exhibit unique pharmacokinetic properties due to the strain introduced by the three-membered ring. This strain can be exploited to enhance binding interactions or modulate metabolic stability. In particular, cyclopropyl groups have been shown to improve oral bioavailability by reducing metabolic degradation by cytochrome P450 enzymes.

Current research in medicinal chemistry has focused on developing novel derivatives of thiadiazole-based compounds for their potential therapeutic applications. Several studies have demonstrated the efficacy of thiadiazole derivatives in treating various diseases, including cancer and infectious diseases. The structural features of these derivatives, such as the presence of nitrogen and sulfur atoms in the heterocyclic rings, contribute to their ability to interact with biological targets at the molecular level. The compound with CAS no. 2877636-49-0 exemplifies this trend by incorporating multiple functional groups that enhance its biological activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiadiazole ring via cyclocondensation reactions followed by functionalization with the pyrrolidine and morpholine moieties. Advanced synthetic techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity. These techniques not only reduce production costs but also minimize environmental impact by reducing waste generation.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in disease pathways. For example, it may interfere with signaling pathways associated with inflammation or cancer progression. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. In vitro assays have been conducted to evaluate its interaction with target proteins and assess its inhibitory potency.

The pharmacokinetic profile of this compound is also an area of interest for researchers. Studies have shown that morpholine-containing derivatives often exhibit good oral bioavailability due to their favorable solubility properties. Additionally, the cyclopropyl group may contribute to metabolic stability by resisting degradation by cytochrome P450 enzymes. These properties make it an attractive candidate for further development as a drug candidate.

Future directions in research may include exploring derivative structures based on this lead compound to optimize its pharmacological properties further. Techniques such as structure-activity relationship (SAR) studies can be employed to identify modifications that enhance potency or selectivity while minimizing side effects. Additionally, computational modeling techniques can be used to predict how structural changes will affect biological activity.

The development of novel pharmaceutical compounds requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians working together towards common goals. By leveraging advances in synthetic chemistry and computational biology， researchers can accelerate the discovery process significantly。 The compound with CAS no., 2877636490 represents one such effort aimed at identifying new therapeutic agents for treating various diseases.